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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

For laboratory professionals engaged in research and development, ensuring safety during the

handling of chemical compounds is paramount. This document provides comprehensive,

procedural guidance for the safe handling and disposal of Pigment Red 146, designed to be

an immediate and essential resource for operational safety.

Hazard Identification and Personal Protective
Equipment (PPE)
Pigment Red 146 is a synthetic organic pigment.[1] While generally considered to have low

acute toxicity, it can cause irritation to the eyes, skin, and respiratory tract, particularly in its

powdered form due to the potential for dust formation.[1][2] Ingestion may also be harmful.[2]

Adherence to appropriate safety protocols is crucial to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards).[3]

Protects against airborne dust

particles that can cause eye

irritation.[2][4]

Skin Protection

Impermeable gloves (e.g.,

nitrile rubber) and a lab coat or

impervious clothing.[3][5][6]

Prevents skin contact, which

may lead to irritation in

sensitive individuals.[2]

Respiratory Protection

A NIOSH-approved dust mask

or a half-mask respirator with a

particulate filter.[4][6][7]

Minimizes the inhalation of fine

pigment dust, which can irritate

the respiratory tract.[1][2]

Operational Plan for Safe Handling
A systematic approach to handling Pigment Red 146 will mitigate the risks of exposure and

contamination.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood or a space with local

exhaust ventilation.[2][5]

Confirm that an eyewash station and safety shower are readily accessible.[2]

Cover the work surface with absorbent, disposable material.

Don all required PPE before handling the pigment.[8]

Weighing and Dispensing:

Handle Pigment Red 146 as a powder.

Minimize dust generation by opening containers carefully and avoiding rapid movements.

[2][4]
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Use a dedicated scoop or spatula for transferring the pigment.

Weigh the pigment in a draft-shielded balance or within a fume hood to contain any

airborne particles.

In-Use:

Keep the container tightly closed when not in use.[2][9]

Avoid eating, drinking, or smoking in the laboratory area.[10]

If creating a solution or suspension, add the pigment powder to the liquid slowly to prevent

splashing and aerosolization.

Post-Handling:

Thoroughly clean the work area using a wet wipe or a HEPA-filtered vacuum. Do not use

dry sweeping methods.[2][6]

Wipe down the exterior of the pigment container before returning it to storage.

Remove PPE in the correct order to avoid cross-contamination, and wash hands

thoroughly with soap and water.[10]

Chemical and Physical Properties
Property Value

Chemical Formula C₃₃H₂₇ClN₄O₆[2]

Molecular Weight 611.04 g/mol [2][5]

Appearance Red Powder[2][9]

Odor Odorless[2][9]

Solubility in Water Insoluble[6][9]

Density ~1.41 g/cm³[9]
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Safe Handling Workflow

Workflow for Safe Handling of Pigment Red 146

1. Preparation 2. Handling

3. Cleanup & Storage 4. Final Steps

Verify Ventilation
(Fume Hood)

Don Required PPE
(Goggles, Gloves, Lab Coat, Respirator) Prepare Work Surface Carefully Weigh

Pigment Powder
Perform Experimental

Work
Clean Work Area

(Wet Wipe/HEPA Vac)
Securely Store

Pigment

Dispose of Waste
(See Disposal Plan) Remove PPE Wash Hands

Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Pigment
Red 146]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035983#personal-protective-equipment-for-handling-
pigment-red-146]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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